Cas no 2171630-15-0 (10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171630-15-0
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5874994
• PubChem ID: 165444190
• Update Time: 2025-05-24

10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane
• 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane
• 2171630-15-0
• EN300-1643450

• Inchi： 1S/C14H27NO3/c1-6-16-9-11-14(17-8-7-15-11)10-12(2,3)18-13(14,4)5/h11,15H,6-10H2,1-5H3
• InChI Key： HMZPWLZGJCTGNN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC2(C(COCC)NCCO2)C1(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.7Ų

Additional information on 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane

Chemical Compound CAS No. 2171630-15-0: 10-(Ethoxymethyl)-1,1,3,3-Tetramethyl-2,6-Dioxa-9-Azaspiro[4.5]Decane

The chemical compound with CAS number 2171630-15-0, known as 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane, is a complex organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule's structure features a spiro center connecting a six-membered ring and a five-membered ring. The six-membered ring contains two oxygen atoms (dioxane moiety), while the five-membered ring includes an amine group (aza) and an ethoxymethyl substituent.

Spiro compounds have gained significant attention in organic chemistry due to their unique structural properties and potential applications in drug design. The spiro[4.5]decane framework in this compound provides a rigid and compact structure, which is advantageous for various chemical reactions and biological interactions. The presence of the ethoxymethyl group introduces additional functional diversity, making this compound versatile for further modifications or applications in medicinal chemistry.

Recent studies have highlighted the importance of spirocyclic compounds in the development of bioactive molecules. For instance, researchers have explored the use of spiro compounds as templates for creating novel antibiotics or as scaffolds for drug delivery systems. The dioxane moiety in this compound can potentially act as a hydrogen bond donor or acceptor, enhancing its interaction with biological targets. Additionally, the aza group introduces nitrogen into the structure, which can participate in various chemical reactions or serve as a site for further functionalization.

The synthesis of 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane involves multi-step organic reactions. Typically, such compounds are synthesized through cyclization reactions or by employing ring-forming techniques such as the Huisgen cycloaddition or other [n + m] cycloadditions. The introduction of the ethoxymethyl group can be achieved via alkoxylation or through nucleophilic substitution reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal conditions is excellent; however, it may degrade under strong acidic or basic conditions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with greater accuracy. For example, density functional theory (DFT) calculations have been employed to study the molecular orbitals and reactivity patterns of spirocyclic compounds. These studies provide valuable insights into how such molecules interact with enzymes or other biological targets.

The tetramethyl substituents on this compound contribute to its hydrophobicity and can influence its pharmacokinetic properties if used in drug design applications. Hydrophobic groups often enhance membrane permeability but may also affect bioavailability depending on their placement within the molecule.

In summary, CAS No. 2171630-15-0, or 10-(ethoxymethyl)-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane, represents an intriguing example of a spirocyclic compound with potential applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development.